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Compound of Interest

Compound Name: 3-Amino-6-(phenylthio)pyridazine

Cat. No.: B1279446 Get Quote

An In-depth Technical Guide to 3-Amino-6-
(phenylthio)pyridazine
This technical guide provides a comprehensive overview of 3-Amino-6-
(phenylthio)pyridazine, including its chemical properties, a plausible synthesis protocol, and

an exploration of its potential biological activities based on related compounds. This document

is intended for researchers, scientists, and professionals in the field of drug development.

Core Compound Information
CAS Number: 90844-35-2

Molecular Weight: 203.26 g/mol

Chemical Properties
Property Value

Molecular Formula C₁₀H₉N₃S

IUPAC Name 6-(Phenylthio)pyridazin-3-amine

Appearance Solid (predicted)

Purity ≥95%
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Synthesis Protocol
While a specific, detailed synthesis for 3-Amino-6-(phenylthio)pyridazine is not readily

available in the cited literature, a plausible and efficient method can be extrapolated from the

general synthesis of 3-amino-6-arylpyridazines. The Suzuki-Miyaura cross-coupling reaction is

a common and effective method for creating C-C bonds and can be adapted for a C-S bond

formation or by using a phenylthio-substituted starting material. A likely synthetic route would

involve the reaction of a halogenated aminopyridazine with thiophenol.

Proposed Experimental Protocol: Nucleophilic Aromatic
Substitution
This protocol is a hypothetical method based on common organic synthesis techniques.

Materials:

3-Amino-6-chloropyridazine

Thiophenol

A suitable base (e.g., potassium carbonate, sodium hydride)

A polar aprotic solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO))

Reaction vessel with a reflux condenser and magnetic stirrer

Standard workup and purification equipment (e.g., separatory funnel, rotary evaporator,

chromatography columns)

Procedure:

To a solution of 3-Amino-6-chloropyridazine (1 equivalent) in DMF, add potassium carbonate

(2 equivalents).

Add thiophenol (1.1 equivalents) to the reaction mixture.

Heat the mixture to 80-100 °C and stir for 4-6 hours, monitoring the reaction by Thin Layer

Chromatography (TLC).
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After completion, cool the reaction mixture to room temperature.

Pour the mixture into ice-water and extract with a suitable organic solvent (e.g., ethyl

acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain 3-Amino-6-
(phenylthio)pyridazine.

Potential Biological Activity and Applications
Derivatives of 3-aminopyridazine have demonstrated a range of biological activities, suggesting

potential therapeutic applications for 3-Amino-6-(phenylthio)pyridazine.

Antineuroinflammatory Activity
A novel 3-amino-6-phenylpyridazine derivative has been identified as a selective inhibitor of

glial activation, which is a key process in neuroinflammation associated with neurodegenerative

diseases. This derivative was shown to block the production of interleukin-1β (IL-1β), inducible

nitric oxide synthase (iNOS), and nitric oxide (NO) in activated glial cells.[1][2] This suggests

that 3-Amino-6-(phenylthio)pyridazine could be investigated for similar properties in the

context of neurodegenerative disorders.

Other Potential Activities
The pyridazine core is present in a variety of biologically active compounds.[3] Research on

related pyridazine derivatives has indicated potential for:

Anticonvulsant activity

Psychotropic effects

SMARCA2/4 degradation, which has implications for cancer therapy.

Further research is needed to determine if 3-Amino-6-(phenylthio)pyridazine exhibits any of

these activities.
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Click to download full resolution via product page

Caption: General workflow for the synthesis and biological screening of 3-Amino-6-
(phenylthio)pyridazine.

Potential Signaling Pathway: Inhibition of
Neuroinflammation

Activated Glial Cell

Inflammatory Stimuli
(e.g., LPS, Aβ)

Intracellular Signaling Cascades
(e.g., NF-κB)

Gene Expression

iNOS, IL-1β
(Pro-inflammatory mediators)

Nitric Oxide (NO)
Production

Neuroinflammation

3-Amino-6-(phenylthio)pyridazine
(Hypothesized)

Inhibition

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1279446?utm_src=pdf-body-img
https://www.benchchem.com/product/b1279446?utm_src=pdf-body
https://www.benchchem.com/product/b1279446?utm_src=pdf-body
https://www.benchchem.com/product/b1279446?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Hypothesized mechanism of antineuroinflammatory action based on related

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1279446?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/11806708/
https://pubmed.ncbi.nlm.nih.gov/11806708/
https://2024.sci-hub.ru/2142/c6f4eff749c277e0b133a0ef092f4d80/mirzoeva2001.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10015555/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10015555/
https://www.benchchem.com/product/b1279446#3-amino-6-phenylthio-pyridazine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1279446#3-amino-6-phenylthio-pyridazine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1279446#3-amino-6-phenylthio-pyridazine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1279446#3-amino-6-phenylthio-pyridazine-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1279446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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